4-(2-Amino-2-oxo-1-phenylethyl)piperidine-1-sulfonyl fluoride

• IUPAC Name: 4-(2-amino-2-oxo-1-phenylethyl)piperidine-1-sulfonyl fluoride
• InChI: InChI=1S/C13H17FN2O3S/c14-20(18,19)16-8-6-11(7-9-16)12(13(15)17)10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H2,15,17)
• InChI Key: QZFFBAXHPSFBBM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(C2=CC=CC=C2)C(=O)N)S(=O)(=O)F
• Molecular Formula: C13H17FN2O3S
• Molecular Weight: 300.35 g/mol

Description

The compound is a derivative of piperidine, which is a heterocyclic organic compound. Piperidine is a six-membered ring that includes five methylene groups (-CH2-) and one amine group (-NH-). The compound also contains a sulfonyl fluoride group, which is often used in organic synthesis due to its reactivity.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. The specific compound you mentioned would have additional functional groups attached to the piperidine ring, altering its properties.

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. For example, some piperidine derivatives have been found to have anticancer potential. They can regulate several crucial signaling pathways essential for the establishment of cancers.

Future Directions

The future directions for this compound would depend on its specific properties and potential applications. Piperidine derivatives are an active area of research, particularly in the field of medicinal chemistry. They are often used as building blocks for designing drugs, so this compound could potentially have applications in drug development.